Cas no 109206-94-2 (3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside)

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside structure
109206-94-2 structure
Product Name:3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside
CAS No:109206-94-2
MF:C22H26O13
MW:498.4340
CID:4671393
PubChem ID:10323625
Update Time:2025-10-05

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trimethoxyphenyl-(6-O-galloyl)-O-beta-D-glucopyranoside
    • [(2R,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-(3,4,5-trimethoxyphenoxy)oxan-2-yl]methyl 3,4,5-trihydroxybenzoate
    • 3,4,5-Trimethoxyphenyl 6-O-galloyl-beta-D-glucopyranoside
    • 3,4,5-Trimethoxyphenyl-(6/'-O-galloyl)-O-beta-D-glucopyranoside
    • HY-N8556
    • 3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-
    • 109206-94-2
    • A-D-glucopyranoside
    • AKOS040761057
    • CS-0146748
    • CHEMBL477736
    • F92826
    • DA-60203
    • 3,4,5-trimethoxyphenyl-(6'-O-galloyl)-O-beta-D-glucopyranoside
    • 3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside
    • Inchi: 1S/C22H26O13/c1-30-13-6-10(7-14(31-2)20(13)32-3)34-22-19(28)18(27)17(26)15(35-22)8-33-21(29)9-4-11(23)16(25)12(24)5-9/h4-7,15,17-19,22-28H,8H2,1-3H3/t15-,17-,18+,19-,22-/m1/s1
    • InChI Key: KIFTYWBRCWVSAV-DRASZATQSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=C(C(=C(C=1)O)O)O)=O)O)O)O)OC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 498.13734088g/mol
  • Monoisotopic Mass: 498.13734088g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 654
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 194

Experimental Properties

  • Color/Form: Powder

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside Security Information

3,4,5-Trimethoxyphenyl-(6'-O-galloyl)-O-β-D-glucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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